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Executive Summary

Nitrosyl bromide (NOBY¥) is a reactive, red gaseous compound of significant interest in
chemical kinetics due to its formation via a rare third-order homogeneous gas reaction. This
document provides a comprehensive overview of the physical characteristics of Nitrosyl
bromide at Standard Temperature and Pressure (STP; 273.15 K and 1 atm). It includes a
compilation of its key physical and thermodynamic properties, details on relevant experimental
methodologies, and visual representations of its primary chemical reactions. Due to its inherent
instability and reactivity, particularly with water and upon exposure to light, handling of Nitrosyl
bromide requires stringent safety protocols.

Physical Properties at STP

Nitrosyl bromide is generally described as a red gas at room temperature.[1] However, there
are conflicting reports regarding its boiling point, which affects its physical state at STP (0 °C).
One source lists the boiling point as 14.5 °C, which would imply that Nitrosyl bromide is a
liquid at STP.[1] Another source reports the boiling point to be -2 °C, which would indicate it is a
gas at STP.[2] Given that it is known to be a gas that partially dissociates at STP, the gaseous
state is more likely under these conditions.[3]

Quantitative Data Summary
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The key physical and thermodynamic properties of Nitrosyl bromide are summarized in the

tables below.

Table 1: General and Physical Properties of Nitrosyl Bromide

Property

Value

Notes

Molecular Formula

NOBr

Molar Mass 109.910 g/mol [1]14]
Appearance Red Gas At room temperature.[1][2]
Melting Point -55.5°C [2]
Boiling Point -2°Corl14.5°C [11[2]
Density 2.4 g/lcm3 Conditions not specified.[3]
Solubility (Water) Reacts [1][2][3]
Vapor Pressure 1940 mmHg At 25 °C.[3]
Decomposition Temp. 20 °C [2]
Table 2: Thermodynamic Properties of Nitrosyl Bromide
Property Value Conditions
Standard Molar Enthalpy of
Formation (AfHO) 79.5 kJ/mol (gas) 298.15 K[2]
51.5 kJ/mol (liquid) 298.15 K[2]
Standard Molar Entropy (S°) 273.5 J/(mol-K) (gas) 298.15 K[2]
Molar Heat Capacity at 45.5 J/(mol-K) (gas) 298.15 K[2]

Constant Pressure (Cp)

Chemical Reactivity and Stability
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Nitrosyl bromide is a thermally sensitive and photochemically reactive compound. It is prone
to photodissociation at standard pressure and temperature.[1] At STP, pure, dry NOBr is
reported to dissociate to the extent of about 7-9%.[3] It also reacts readily with water,
hydrolyzing to form nitrous acid (HNO:2) and hydrobromic acid (HBr).[3]

Synthesis and Decomposition Pathways

The primary formation and decomposition pathways for Nitrosyl bromide are critical to
understanding its behavior.

Synthesis of Nitrosyl Bromide

2NO (Nitric Oxide) Br2 (Bromine)

2NOBr (Nitrosyl Bromide)

Click to download full resolution via product page
Caption: Reversible third-order gas-phase synthesis of Nitrosyl bromide.

The synthesis of Nitrosyl bromide is a notable reaction as it is one of the few known third-
order homogeneous gas reactions.[1]
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Decomposition of Nitrosyl Bromide

2NOBr (Nitrosyl Bromide)

(Photodissociation) hv (Photodissociation)

2NO (Nitric Oxide) Br2 (Bromine)

Click to download full resolution via product page

Caption: Decomposition of Nitrosyl bromide into nitric oxide and bromine.

Experimental Protocols

Detailed experimental protocols for the determination of the fundamental physical properties of
Nitrosyl bromide are not extensively published. However, standard methodologies would be
employed. The study of its dissociation kinetics, a more complex area, has been approached
with more specific techniques.

Determination of Physical Properties (General
Methodology)

» Boiling Point: The boiling point of a volatile and reactive substance like NOBr would typically
be determined by a micro-method, such as the Siwoloboff method. This involves sealing a
small amount of the liquid in a capillary tube with an inverted smaller tube. Upon heating, the
temperature at which a continuous stream of bubbles emerges from the inner tube, and at
which the liquid re-enters the inner tube upon cooling, is recorded as the boiling point. Given
its reactivity, all measurements would need to be conducted in a closed, inert-atmosphere
system.

e Melting Point: The melting point is determined by cooling the substance until it solidifies and
then slowly heating it in a capillary tube within a melting point apparatus. The temperature
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range over which the substance melts from a solid to a liquid is recorded. Due to its low
melting point, a cryostat would be required.

o Density: The density of gaseous NOBr can be determined using the Dumas bulb method or
by gas chromatography with a thermal conductivity detector calibrated with gases of known
density.

Dissociation Kinetics Experimental Protocol

The kinetics of NOBr formation and decomposition have been investigated using time-resolved
photolysis techniques.[1]

» Objective: To determine the forward and reverse reaction rate constants for the equilibrium
2NO + Brz = 2NOBr.

» Methodology: Time-Resolved Photolysis

o A gaseous mixture of nitric oxide (NO) and bromine (Br2) in a temperature-controlled
reaction cell is prepared.

o A short pulse of laser light (photolysis flash) is used to dissociate the Br2 molecules into Br
atoms.

o The recombination of Br atoms with NO to form NOBr, and the subsequent reactions, are
monitored over time.

o This monitoring is typically achieved by measuring the change in absorption of a specific
wavelength of light by one of the species (e.g., Brz) using a probe beam.

o By analyzing the transient absorption signals, the rate constants for the elementary steps
of the reaction mechanism can be extracted.

o Experiments are repeated under various partial pressures of NO, Brz, and inert gases to
elucidate the reaction order and the full kinetic model.[1]
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Caption: Workflow for studying Nitrosyl bromide kinetics via photolysis.

Safety and Handling

Nitrosyl bromide is a toxic and reactive substance. It photodissociates to produce toxic nitric
oxide and bromine.[1] It should be handled only in a well-ventilated fume hood, with
appropriate personal protective equipment (gloves, safety glasses, lab coat). Contact with skin
and eyes should be avoided, and inhalation of the gas can be hazardous to health.[1] Its high
reactivity with water necessitates storage and handling under dry, inert conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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